Dibenzosuberol

Description

Dibenzosuberone is a chemical compound with the molecular formula $C_{15}H_{12}O$ and a molecular weight of 208.26 g/mol . It is also known by several other names, including 5H-Dibenzo[a,d]cyclohepten-5-one, 10,11-dihydro- , Dibenzocycloheptenone , and Dibenzosuberone . Dibenzosuberone appears as a clear yellow liquid or low melting solid . It has a melting point of 30 °C or 32-34 °C and a boiling point of 203-204 °C at 7 Torr or 148 °C at 0.3 mm Hg . The compound's density is 1.1635 g/cm³ at 20 °C , and it is insoluble in water .

This compound is significant as it can be used in the synthesis of amitriptyline, which is a potential antidepressant . Research on dibenzosuberone derivatives has explored their potential as antagonists or inverse antagonists, particularly in treating obesity and other disorders related to cannabinoid receptors . These receptors, including CB1 and CB2 subtypes, are part of the G protein-coupled receptor superfamily .

A related compound is Dibenzosuberone oxime, which has the molecular formula $C_{15}H_{13}NO$ and a molecular weight of 223.27 g/mol . It is also known as 10,11-Dihydro-5H-dibenzo[a,d]annulen-5-one oxime and has various synonyms .

• CAS No.: 1210-34-0
• Product Name: Dibenzosuberol
• Molecular Formula: C15H14O
• Molecular Weight: 210.27 g/mol
• IUPAC Name: tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-ol
• Standard InChI: InChI=1S/C15H14O/c16-15-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)15/h1-8,15-16H,9-10H2
• Standard InChIKey: POAVRNPUPPJLKZ-UHFFFAOYSA-N
• SMILES: C1CC2=CC=CC=C2C(C3=CC=CC=C31)O
• Canonical SMILES: C1CC2=CC=CC=C2C(C3=CC=CC=C31)O
• Appearance: Solid powder
• Purity: > 95%
• Synonyms: Dibenzosuberol, 10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-ol; 5-Hydroxy-10,11-dihydro-5H- dibenzo[a,d]cycloheptene
• PubChem Compound: 14588
• Last Modified: Aug 15 2023